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Compound of Interest

Compound Name: (Dicyclopropylmethyl)(hexyl)amine

Cat. No.: B13299418

Get Quote

\ J

Molecular Profile & Synthesis Context[1][2][3]1[4][5]

e IUPAC Name:N-(Dicyclopropylmethyl)hexan-1-amine

Molecular Formula:

Molecular Weight: 209.37 g/mol

CAS Number (Core Moiety): 13375-29-6 (Dicyclopropylmethylamine - parent building block)
[1]

Physical State: Colorless to pale yellow oil (free base); hygroscopic solid (HCI salt).

Synthesis & Impurity Profile

To interpret spectra accurately, one must understand the sample's origin. This compound is
typically synthesized via reductive amination:

» Condensation: Dicyclopropyl ketone + Hexylamine (or Dicyclopropylmethylamine +
Hexanal).
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e Reduction: Using mild reducing agents (e.qg.,
) to prevent cyclopropyl ring opening.
Common Impurities to Watch:

e Residual Solvent: Dichloromethane (

5.30 ppm) or Methanol.

o Starting Materials: Dicyclopropyl ketone (distinctive CO stretch ~1700 cm~1) or Hexylamine.

e Ring-Opened Byproducts: Formed if acidic workup is too harsh (e.g., HCI in MeOH), leading
to homoallylic rearrangements.

Mass Spectrometry (MS) Analysis[5][7]

The mass spectrum of secondary amines is dominated by

-cleavage.[2][3] For (Dicyclopropylmethyl)(hexyl)amine, the stability of the resulting radical
dictates the fragmentation pattern.

Fragmentation Logic

The molecular ion (

) at m/z 209 will be visible but weak. The nitrogen atom directs cleavage of the C-C bond
adjacent to the nitrogen (the

-bond).
Pathway A (Dominant): Loss of Pentyl Radical

o Cleavage of the hexyl chain's

-bond.

e Loss of a pentyl radical (
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, Mass 71).

e Fragment lon:

e Structure:
(Iminium ion).

o Reasoning: The loss of the larger alkyl radical is kinetically favored over the loss of the
cyclopropyl radical.

Pathway B (Minor): Loss of Cyclopropyl Radical

Cleavage of the dicyclopropylmethyl group.
e Loss of a cyclopropyl radical (

, Mass 41).

e Fragment lon:

e Structure:

o Reasoning: Cyclopropyl radicals are less stable than primary alkyl radicals due to ring strain
and hybridization issues (

character), making this pathway less favorable.

MS Fragmentation Diagram[5][7][9]
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Figure 1: Predicted Mass Spectrometry fragmentation pathways showing the dominance of

alkyl chain cleavage.

Infrared Spectroscopy (IR)[10][11]

The IR spectrum distinguishes the unique hybridization of the cyclopropyl C-H bonds from the
aliphatic hexyl chain.
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Functional Group

Wavenumber (

)

Intensity

Diagnostic Note

N-H Stretch

3300 — 3400

Weak/Broad

Characteristic of
secondary amines.
May be obscured if
salt form.

Cyclopropyl C-H

3000 — 3080

Medium

Critical Marker. C-H
stretch on the strained

ring appears >3000

, unlike normal alkyls.

Alkyl C-H

2850 — 2960

Strong

Standard
symmetric/asymmetric
stretches of the hexyl

chain.

N-H Bend

1580 — 1650

Medium

Scissoring vibration.

C-N Stretch

1100 - 1200

Medium

Aliphatic amine C-N
stretch.

Ring Deformation

1020 — 1050

Medium

Characteristic
"breathing” mode of

the cyclopropane ring.

Nuclear Magnetic Resonance (NMR)[4][10][11][12]

[13]

NMR provides the definitive structural proof. Data is referenced to

(

7.26,

77.16).[4]

1H NMR (400 MHz, )

© 2026 BenchChem. All rights reserved.

5/12

Tech Support


https://www.tdx.cat/bitstream/handle/10803/104532/MGB_PhD_THESIS.pdf.txt;jsessionid=CA092E24BF2FB797614475285B8A34D2?sequence=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13299418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The dicyclopropylmethyl system creates a unique high-field pattern.
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Shift (

ppm)

Multiplicity

Integration

Assignment

Structural
Insight

0.15-0.45

Multiplet

4H

Cyclopropyl

(cis/trans)

High-field signal
due to ring
current

anisotropy.

0.45-0.70

Multiplet

4H

Cyclopropyl

(cis/trans)

Distinct
diastereotopic
methylene
protons on the

rings.

0.88

Triplet (

Hz)

3H

Hexyl Terminal

Standard

terminal methyl.

0.90-1.10

Multiplet

2H

Cyclopropyl CH

Methine protons
on the ring
connecting to the

central CH.

1.20-1.40

Multiplet

6H

Hexyl Bulk

Overlapping
methylene

envelope (

).

1.45-1.55

Multiplet

2H

Hexyl

Methylene beta

to the nitrogen.

1.60

Broad Singlet

1H

Exchangeable
with

. Shift varies with

concentration.

1.85

Triplet/Multiplet

Key Signal. The

methine proton
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alpha to nitrogen.

. Hexyl
Triplet ( Deshielded by
2.65 2H _
Hz) - nitrogen.
Shift (
Carbon Type Assignment
ppm)
Cyclopropyl ring carbons (often
25,38 yclopropy g. ' (
appear as two distinct peaks).
14.1 Hexyl terminal methyl.
Cyclopropyl methine
165 yclopropy .
(attachment point).
22.6,27.0,31.8 Hexyl chain carbons.
Hexyl
30.2
-carbon.
Hexyl
49.8 -carbon (
).
Central Methine (
66.5

). Most deshielded aliphatic

signal.

Experimental Protocols
Sample Preparation for NMR

To ensure sharp resolution of the cyclopropyl multiplets:
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e Solvent: Use

(neutralized with basic alumina if the sample is acid-sensitive).

e Concentration: Dissolve 10-15 mg of the free base in 0.6 mL solvent.

o Shimming: Cyclopropyl peaks are narrow; poor shimming will merge the cis/trans multiplets.
Automated gradient shimming is recommended.

Sample Preparation for GC-MS

e Dilution: Dilute to 100 pg/mL in Methanol or Ethyl Acetate.
« Inlet: Split injection (50:1) at 250°C.
e Column: DB-5ms or equivalent non-polar column.

» Note: If analyzing the HCI salt, perform a "free-basing" extraction (add 1M NaOH, extract
with Hexane) before injection to avoid inlet liner degradation.

Analytical Workflow Diagram

Spectroscopic Validation

Crude Sample Free-Basing > FT-IR (Neat) dated
(Dicyclopropylmethyl)(hexyl)amine (ag. NaOH / DCM ext.) Check: 3080 cm-1 (cPr C-H) e

T~

Click to download full resolution via product page

Figure 2: Recommended analytical workflow for validating the identity of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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